1-(2,2-Difluoroethyl)piperazine

• IUPAC Name: 1-(2,2-difluoroethyl)piperazine
• InChI: InChI=1S/C6H12F2N2/c7-6(8)5-10-3-1-9-2-4-10/h6,9H,1-5H2
• InChI Key: JIARBLBYLGYCBZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC(F)F
• Molecular Formula: C6H12F2N2
• Molecular Weight: 150.17 g/mol
• CAS RN: 767609-14-3

Description

1-(2,2-Difluoroethyl)piperazine is a chemical compound with the molecular formula C6H12F2N2. It has a molecular weight of 150.17. This compound is in liquid form.

Molecular Structure Analysis

The molecular structure of 1-(2,2-Difluoroethyl)piperazine consists of a six-membered ring containing two opposing nitrogen atoms. The standard InChI is 1S/C6H12F2N2/c7-6(8)5-10-3-1-9-2-4-10/h6,9H,1-5H2.

Physical And Chemical Properties Analysis

1-(2,2-Difluoroethyl)piperazine has a density of 1.1±0.1 g/cm3, a boiling point of 173.6±40.0 °C at 760 mmHg, and a vapor pressure of 1.3±0.3 mmHg at 25°C. It has a molar refractivity of 35.0±0.3 cm3, and a polarizability of 13.9±0.5 10-24 cm3. The compound is also predicted to have a high water solubility.

Scientific Research Applications

Piperazine Derivatives in Therapeutics

Piperazine derivatives, including 1-(2,2-Difluoroethyl)piperazine, are significant in medicinal chemistry. Their central pharmacological activities, mainly involving the activation of the monoamine pathway, have led to their use in various therapeutic applications. Piperazine derivatives have shown potential as antipsychotic, antidepressant, and anxiolytic drugs (Brito et al., 2018).

Piperazine in Drug Design

Piperazine is a key component in the rational design of drugs. This structure is found in a wide range of drugs with different therapeutic uses, including antipsychotic, antihistamine, antianginal, antidepressant, anticancer, and antiviral. Modification of the piperazine nucleus significantly affects the medicinal potential of resulting molecules (Rathi et al., 2016).

Piperazine Derivatives in Imaging

Piperazine-based compounds have been explored for their potential in imaging applications. Altering the chemical structure of piperazine derivatives can impact their pharmacokinetic and pharmacodynamic properties, making them useful in various diagnostic applications (Abate et al., 2011).

Piperazine in Proteome Analysis

Piperazine derivatives have been utilized for peptide derivatization, enhancing signal detection in mass spectrometry-based proteome analysis. This application is vital in identifying low molecular weight proteins and peptides with high pI values (Qiao et al., 2011).

Piperazine in Antimicrobial Agents

1,4-Disubstituted piperazines, a variation of the piperazine structure, have shown promise as antimicrobial agents. Their antibacterial activities against drug-resistant strains make them valuable in addressing growing concerns of antibiotic resistance (Shroff et al., 2022).

Piperazine in Anti-mycobacterial Activity

Piperazine and its analogs have shown significant anti-mycobacterial activity, particularly against Mycobacterium tuberculosis. The structural properties of piperazine make it a vital building block in developing effective anti-TB molecules (Girase et al., 2020).

Safety and Hazards

1-(2,2-Difluoroethyl)piperazine is classified as dangerous, with hazard statements indicating it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation. It is also harmful to aquatic life with long-lasting effects.

Mechanism of Action

Target of Action

It is structurally similar to piperazine, which is known to act on the gaba (γ-aminobutyric acid) receptor .

Mode of Action

Piperazine is a GABA receptor agonist . It binds directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm .

Result of Action

Based on its structural similarity to piperazine, it may cause hyperpolarization of nerve endings, leading to flaccid paralysis .